Cas no 104008-08-4 (1H-Indole-5-carbonitrile, 2-(4-hydroxy-3,5-dimethylphenyl)-3-methyl-)

• Product name: 1H-Indole-5-carbonitrile, 2-(4-hydroxy-3,5-dimethylphenyl)-3-methyl-
• CAS No: 104008-08-4
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 1147229

1H-Indole-5-carbonitrile, 2-(4-hydroxy-3,5-dimethylphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile, 2-(4-hydroxy-3,5-dimethylphenyl)-3-methyl-

• Inchi： 1S/C18H16N2O/c1-10-6-14(7-11(2)18(10)21)17-12(3)15-8-13(9-19)4-5-16(15)20-17/h4-8,20-21H,1-3H3
• InChI Key： USWDFXLDRPFTCG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#N)C=C2)C(C)=C1C1=CC(C)=C(O)C(C)=C1

Computed Properties

• Exact Mass: 276.12638

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 184.8-185.6 °C
• Boiling Point: 479.9±40.0 °C(Predicted)
• PSA: 59.81
• pka: 10.80±0.25(Predicted)